Cas no 2138177-07-6 (methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate)

• Product Name: methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate
• CAS No: 2138177-07-6
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6299993
• PubChem ID: 165749842
• Update Time: 2025-07-18

methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2138177-07-6
• EN300-731169
• methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate

• Inchi： 1S/C14H14N2O3/c1-10-6-13(9-17)15-16(10)8-11-4-3-5-12(7-11)14(18)19-2/h3-7,9H,8H2,1-2H3
• InChI Key： OZFJMUNYGTXSCM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CN1C(C)=CC(C=O)=N1)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate

Methyl 3-[(3-Formyl-5-Methyl-1H-Pyrazol-1-yl)methyl]benzoate (CAS No. 2138177-07-6): An Overview

Methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2138177-07-6) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate consists of a benzoate moiety linked to a pyrazole ring through a methylene bridge. The presence of the formyl group on the pyrazole ring adds to its reactivity and functional versatility, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate has been shown to exhibit potent anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, this compound has also demonstrated significant anticancer activity. Research conducted by a team at the University of California, Los Angeles (UCLA) found that methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell growth and apoptosis.

The formyl group present in the structure of methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate plays a crucial role in its biological activity. This functional group can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which can be harnessed for the synthesis of more complex molecules with enhanced therapeutic potential. For instance, researchers at the Institute of Organic Chemistry in Berlin have successfully used this compound as a building block to synthesize novel derivatives with improved pharmacological profiles.

Furthermore, the methoxy group on the benzoate moiety contributes to the overall lipophilicity and solubility properties of methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate. These properties are essential for optimizing drug delivery and bioavailability, which are critical factors in drug development. Studies have shown that compounds with optimal lipophilicity and solubility characteristics exhibit better pharmacokinetic profiles and are more likely to be effective in vivo.

The synthesis of methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate involves several well-established chemical reactions. One common approach is to start with methyl 3-(bromomethyl)benzoate and react it with 3-formyl-5-methylpyrazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product with high yield and purity.

In terms of safety and toxicity, preliminary studies have indicated that methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These assessments will include comprehensive in vitro and in vivo studies to evaluate potential side effects and long-term safety profiles.

The potential applications of methyl 3-[(3-formyl-5-methyl-1H-pyrazol-1-y l)meth yl]ben zoa te extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent candidate for use as a probe molecule in biochemical assays and as a tool for studying protein-protein interactions. Researchers at Harvard University have utilized this compound to investigate the binding affinities of various proteins involved in cellular signaling pathways, providing valuable insights into disease mechanisms.

In conclusion, methyl 3-[ (3-form yl -5-me th yl -1 H -py raz ol -1 - yl )m eth yl ]be n zoa te (CAS No. 2138177 -07 -6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive target for further investigation and development as a novel therapeutic agent or research tool.